Cas no 1017428-21-5 (1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine)

1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine is a specialized organic compound featuring a pyrrolidine ring substituted with a 4-methylphenyl group and an aminomethyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and chemical synthesis applications. Its rigid pyrrolidine backbone enhances stereochemical control, while the aromatic methyl group may influence binding affinity in medicinal chemistry contexts. The compound's amine functionality offers versatility for further derivatization, making it a valuable intermediate in the development of bioactive molecules. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, particularly where precise steric and electronic properties are required. The product is typically supplied with high purity to meet rigorous research and industrial standards.
1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine structure
1017428-21-5 structure
Product Name:1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine
CAS No:1017428-21-5
MF:C12H18N2
MW:190.284722805023
MDL:MFCD18205894
CID:1078588
PubChem ID:24275289
Update Time:2025-06-22

1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine Chemical and Physical Properties

Names and Identifiers

    • (1-(p-Tolyl)pyrrolidin-3-yl)methanamine
    • {[1-(4-Methylphenyl)pyrrolidin-3-yl]methyl}amine hydrochloride
    • 1-[1-(4-methylphenyl)pyrrolidin-3-yl]methanamine(SALTDATA: HCl)
    • [1-(4-methylphenyl)pyrrolidin-3-yl]methanamine hydrochloride
    • 1-[1-(4-METHYLPHENYL)PYRROLIDIN-3-YL]METHANAMINE HYDROCHLORIDE
    • FT-0683076
    • I05-1590
    • KB-216895
    • [1-(4-methylphenyl)pyrrolidin-3-yl]methanamine
    • [1-(4-methylphenyl)-3-pyrrolidinyl]methanamine
    • 1-[1-(4-methylphenyl)-3-pyrrolidinyl]methanamine
    • AKOS000172269
    • 1017428-21-5
    • 1-(1-(4-methylphenyl)-3-pyrrolidinyl)methanamine
    • AKOS016050313
    • 1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine
    • MDL: MFCD18205894
    • Inchi: 1S/C12H18N2/c1-10-2-4-12(5-3-10)14-7-6-11(8-13)9-14/h2-5,11H,6-9,13H2,1H3
    • InChI Key: CNANGROEDVCAFZ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C)=CC=2)CCC(CN)C1

Computed Properties

  • Exact Mass: 190.146998583g/mol
  • Monoisotopic Mass: 190.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.3Ų

1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine Security Information

1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine Pricemore >>

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Additional information on 1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine

Comprehensive Overview of 1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine (CAS No. 1017428-21-5): Properties, Applications, and Research Insights

1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine (CAS No. 1017428-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a pyrrolidinylmethanamine core substituted with a 4-methylphenyl group, is often explored for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine", "CAS 1017428-21-5 applications", and "pyrrolidine derivatives in medicine", reflecting its relevance in modern scientific inquiries.

The molecular structure of 1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine combines aromatic and aliphatic components, making it a versatile intermediate in organic synthesis. Its 4-methylphenyl moiety contributes to lipophilicity, which is critical for membrane permeability in bioactive molecules, while the pyrrolidinylmethanamine segment offers a rigid scaffold for molecular interactions. Such properties align with trending topics like "small molecule drug design" and "targeted therapeutics", which dominate current pharmaceutical discussions. Additionally, the compound's potential as a building block for CNS-active agents has been a focal point in recent literature, addressing the growing demand for neurological disorder treatments.

From a synthetic chemistry perspective, CAS No. 1017428-21-5 is often referenced in methodologies involving reductive amination or cross-coupling reactions. These techniques are frequently searched in conjunction with "high-yield synthesis routes" and "green chemistry alternatives", highlighting the industry's shift toward sustainable practices. The compound's stability under various conditions also makes it a candidate for catalysis studies and ligand design, areas gaining traction in materials science and nanotechnology.

In pharmacological contexts, derivatives of 1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine have been investigated for their receptor-binding affinity, particularly in modulating neurotransmitter systems. This ties into popular search queries such as "GPCR-targeted compounds" and "neuropharmacology advancements". While clinical data remain limited, preclinical studies suggest potential applications in mood regulation and cognitive enhancement, topics of high public interest given the rising focus on mental health therapeutics.

Analytical characterization of 1017428-21-5 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, with researchers often seeking "structural elucidation protocols" or "purity assessment methods". The compound's spectral data are valuable for quality control in industrial settings, where reproducibility is paramount. Furthermore, its compatibility with high-throughput screening platforms aligns with the pharmaceutical industry's push toward automated drug discovery.

Regulatory and safety profiles of 1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine are frequently queried, particularly regarding "handling guidelines" and "storage stability". While not classified as hazardous under standard protocols, proper laboratory practices are emphasized in technical datasheets. This reflects broader concerns about chemical safety in research environments, a topic amplified by recent workplace safety campaigns.

Market trends indicate growing demand for custom synthesis of 1017428-21-5, driven by pharmaceutical outsourcing and academic collaborations. Search terms like "bulk suppliers of pyrrolidine derivatives" and "contract manufacturing for research chemicals" underscore this commercial interest. The compound's niche applications in fluorescent probes and bioimaging agents further expand its industrial footprint, resonating with advancements in diagnostic technologies.

Future research directions for 1-1-(4-Methylphenyl)-3-pyrrolidinylmethanamine may explore its stereochemical properties or prodrug potential, addressing gaps identified in current literature. Such investigations would align with emerging topics like "chiral drug development" and "targeted drug delivery systems", ensuring the compound's continued relevance in cutting-edge science. Collaborative efforts between computational chemists and experimentalists could further unlock its molecular versatility.

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